Cas no 59117-76-9 (Dodecanoyl bromide, 2-bromo-)
Dodecanoyl bromide, 2-bromo- structure
Product Name:Dodecanoyl bromide, 2-bromo-
CAS No:59117-76-9
MF:C12H22Br2O
MW:342.110482692719
CID:1613707
PubChem ID:44718249
Update Time:2025-04-21
Dodecanoyl bromide, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoyl bromide, 2-bromo-
- 2-bromododecanoyl bromide
- 59117-76-9
- DTXSID40660329
- alpha-bromolauroyl bromide
- IYXMKKFSGHEBGY-UHFFFAOYSA-N
-
- Inchi: 1S/C12H22Br2O/c1-2-3-4-5-6-7-8-9-10-11(13)12(14)15/h11H,2-10H2,1H3
- InChI Key: IYXMKKFSGHEBGY-UHFFFAOYSA-N
- SMILES: BrC(C(=O)Br)CCCCCCCCCC
Computed Properties
- Exact Mass: 340.00376
- Monoisotopic Mass: 340.00374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Dodecanoyl bromide, 2-bromo- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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